Cas no 22738-31-4 (2(1H)-Naphthalenone,octahydro-1,4a-dimethyl-, (1R,4aR,8aR)-rel-)

2(1H)-Naphthalenone,octahydro-1,4a-dimethyl-, (1R,4aR,8aR)-rel- structure
22738-31-4 structure
Product Name:2(1H)-Naphthalenone,octahydro-1,4a-dimethyl-, (1R,4aR,8aR)-rel-
CAS No:22738-31-4
MF:C12H20O
MW:180.286603927612
CID:272277
PubChem ID:278224
Update Time:2025-04-19

2(1H)-Naphthalenone,octahydro-1,4a-dimethyl-, (1R,4aR,8aR)-rel- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Naphthalenone,octahydro-1,4a-dimethyl-, (1R,4aR,8aR)-rel-
    • (+-)-1t-(3,4-Dimethoxy-phenyl)-6,7-dimethoxy-4-oxo-1,2,3,4-tetrahydro-[2r]naphthoesaeure-aethylester
    • (+-)-1t,4a-dimethyl-(4ar,8at)-octahydro-naphthalen-2-one
    • (+-)-1t,4a-Dimethyl-(4ar,8at)-octahydro-naphthalin-2-on
    • 6,7-dimethoxy-4-(3,4-dimethoxyphenyl)-3-ethoxycarbonyl-3,4-dihydronaphthalene-1(2H)-one
    • AC1Q6N8B
    • AG-K-30727
    • CTK5F9678
    • ethyl 1-(3,4-dimethoxyphenyl)-6,7-dimethoxy-4-oxo-1,2,3,4-tetrahydronaphthalene-2-carboxyl
    • NSC113055
    • 1,4a-Dimethyl-octahydro-naphthalen-2-one
    • 1,4a-dimethyloctahydronaphthalen-2(1h)-one
    • NSC-127550
    • 74473-37-3
    • 2(1H)-Naphthalenone,4,4a,5,6,7,8,8a.beta.-octahydro-1.beta.,4a.alpha.-dimethyl-
    • 2(1H)-Naphthalenone, 3,4,4a,5,6,7,8,8a.beta.-octahydro-1.beta.,4a.alpha.-dimethyl-
    • 22738-31-4
    • 1,4a-Dimethyloctahydro-2(1H)-naphthalenone
    • 1,4a-Dimethyloctahydro-2(1H)-naphthalenone #
    • 2(1H)-Naphthalenone, octahydro-1,4a-dimethyl-, (1.alpha.,4a.beta.,8a.alpha.)-
    • SCHEMBL13517469
    • NSC127550
    • 2(1H)-Naphthalenone,4a-dimethyl-, (1.alpha.,4a.beta.,8a.alpha.)-
    • DTXSID30945410
    • AKOS024325250
    • Inchi: 1S/C12H20O/c1-9-10-5-3-4-7-12(10,2)8-6-11(9)13/h9-10H,3-8H2,1-2H3
    • InChI Key: QRVYMYQHRABGQW-UHFFFAOYSA-N
    • SMILES: O=C1CCC2(C)CCCCC2C1C

Computed Properties

  • Exact Mass: 180.1515
  • Monoisotopic Mass: 180.151415257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk